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Abstract

Methyl 2-aminothiazole-5-carboxylate is a pivotal heterocyclic compound with significant
applications in medicinal chemistry and organic synthesis. Its molecular architecture, featuring
a thiazole ring functionalized with both an amino and a methyl ester group, renders it a
versatile building block for the synthesis of complex molecules, most notably the tyrosine
kinase inhibitor, Dasatinib. This guide provides a comprehensive overview of its molecular
structure, physicochemical properties, synthesis protocols, and spectroscopic characterization.

Molecular Structure and Identifiers

Methyl 2-aminothiazole-5-carboxylate is a heteroaromatic compound. The core of the
molecule is a five-membered thiazole ring containing sulfur and nitrogen atoms. This ring is
substituted at the 2-position with an amino group (-NHz) and at the 5-position with a methyl
carboxylate group (-COOCHSs)[1].

Chemical Identifiers
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Identifier Value

CAS Number 6633-61-0[2]

Molecular Formula CsHeN202S[3]

Molecular Weight 158.18 g/mol [3]

SMILES COC(=0)clcnc(N)s1[2]

InChl Key UINNCGWBDJHCEM-UHFFFAOYSA-N[2][3]

Molecular Diagram

Caption: 2D structure of Methyl 2-aminothiazole-5-carboxylate.

Physicochemical Properties

The physical and chemical properties of Methyl 2-aminothiazole-5-carboxylate are crucial for
its handling, storage, and application in synthesis.

Property Value Reference
Melting Point 182-186 °C [3]
Boiling Point 298.7 £ 13.0 °C (Predicted) [3]
Density 1.408 + 0.06 g/cm3 (Predicted) [3]
pKa 3.02 £ 0.10 (Predicted) [3]
LogP 0.36 [2]
Solubility DMSO (Slightly), Methanol 3]
(Slightly)
Appearance Tan to Light Brown Solid [3]

Synthesis Protocols

The synthesis of Methyl 2-aminothiazole-5-carboxylate and its derivatives is well-
documented, with various methods developed to improve yield and efficiency. A common and
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effective method is the Hantzsch thiazole synthesis.

One-Pot Synthesis from Ethyl Acetoacetate

A practical one-pot procedure has been described for the synthesis of related ethyl 2-
substituted-4-methylthiazole-5-carboxylates, which can be adapted for the methyl ester[4].

Experimental Protocol:

o To a mixture of a B-ketoester (e.g., methyl acetoacetate) in a solvent system of water and
tetrahydrofuran (THF) below 0°C, N-bromosuccinimide (NBS) is added.

e The reaction mixture is stirred at room temperature for 2 hours. The progress of the
bromination can be monitored by thin-layer chromatography (TLC).

e Thiourea is then added to the reaction mixture.

e The mixture is heated to 80°C for 2 hours to facilitate the cyclization reaction, forming the
thiazole ring.

» After completion, the product is isolated and purified.

This "one-pot" approach simplifies the traditional two-step process of bromination and
cyclization, making it more efficient[4][5].

Reactants
Methyl_acetoacetate
S Reaction Steps Product
H Intermediate:
N 1. Bromination Methyl 2-bromo-3-oxobutanoate 2. Cyclization
N-Bromosuccinimide (Water/THF, <0°C to RT) (Hea)t,to 80°C) (Methyl 2-aminothiazole-5-carboxylate
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Caption: One-pot synthesis workflow for aminothiazole carboxylates.

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and purity assessment of
Methyl 2-aminothiazole-5-carboxylate. While detailed spectra are proprietary to specific
databases, typical expected signals are described below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

» 1H NMR: Expected signals would include a singlet for the methyl ester protons (-OCHs), a
singlet for the proton on the thiazole ring, and a broad singlet for the amino protons (-NHz).

e 13C NMR: Carbon signals corresponding to the methyl group, the ester carbonyl, and the
carbons of the thiazole ring would be observed.

Infrared (IR) Spectroscopy

Key IR absorption bands would be expected for the N-H stretching of the primary amine, C=0
stretching of the ester, C=N stretching of the thiazole ring, and C-S stretching.

Mass Spectrometry (MS)

The mass spectrum would show a molecular ion peak corresponding to the molecular weight of
the compound (158.18 g/mol ).

Biological and Medicinal Significance

Methyl 2-aminothiazole-5-carboxylate is a crucial intermediate in the synthesis of various
biologically active compounds[6][7].

Role in Dasatinib Synthesis

Its most prominent application is as a key building block in the synthesis of Dasatinib, a potent
anticancer drug used to treat certain types of leukemia[6][8]. The 2-aminothiazole core is a
recognized pharmacophore in many kinase inhibitors.
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Other Biological Activities

Derivatives of 2-aminothiazole have demonstrated a wide range of biological activities,
including:

o Antitubercular: Some 2-aminothiazole-4-carboxylate derivatives have shown significant
activity against Mycobacterium tuberculosis[9].

» Anticancer: Beyond its role in Dasatinib, the 2-aminothiazole scaffold is explored for the
development of other novel antineoplastic agents|[8].

o General Medicinal Chemistry: The 2-aminothiazole moiety is considered a "privileged
structure” in medicinal chemistry due to its presence in numerous compounds with diverse
therapeutic applications, including antibacterial, antifungal, anti-inflammatory, and antiviral
agents[7][10][11].

G/Iethyl 2-aminothiazole-5-carboxy|ata

Versatile Synthetic Intermediate

Dasatinib Synthesis Other Bioactive Molecules

Antitubercular

Click to download full resolution via product page

Caption: Role of the compound in drug development.

Conclusion
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Methyl 2-aminothiazole-5-carboxylate is a compound of high importance in the fields of
organic synthesis and medicinal chemistry. Its well-defined structure and versatile reactivity
make it an invaluable precursor for the development of novel therapeutic agents. The synthetic
protocols are well-established, allowing for its efficient production. Further research into the
applications of this molecule and its derivatives is likely to yield new and important discoveries
in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 2-aminothiazole-
5-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135236#methyl-2-aminothiazole-5-carboxylate-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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